881597-49-5(N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE) Price
This page is the exclusive Price page for 881597-49-5(N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE
C18H18N2O
278.348324298859
MFCD00170652
992967
N-(2-INDOL-3-YLETHYL)(4-METHYLPHENYL)FORMAMIDE Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| abcr | AB160653-1 g | abcr | 1 g | €211.30 | 20 Jul. 2023 | ||
| abcr | AB160653-2 g | abcr | 2 g | €272.50 | 20 Jul. 2023 | ||
| abcr | AB160653-5 g | abcr | 5 g | €377.50 | 20 Jul. 2023 | ||
| abcr | AB160653-10 g | abcr | 10 g | €482.50 | 20 Jul. 2023 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1421124-1g | le yan | 90% | 1g | ¥2872.00 | 27 Apr. 2024 | |
| abcr | AB160653-1g | abcr | 1g | €211.20 | 15 Apr. 2025 | ||
| abcr | AB160653-2g | abcr | 2g | €272.50 | 15 Apr. 2025 | ||
| abcr | AB160653-5g | abcr | 5g | €377.50 | 15 Apr. 2025 | ||
| abcr | AB160653-10g | abcr | 10g | €482.50 | 15 Apr. 2025 | ||
| Ambeed | A960352-1g | ambeed | 90% | 1g | $332.0 | 16 Apr. 2025 |
Recommended suppliers
Handan Zechi Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises